Cas no 1312884-61-9 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone
• CAS No: 1312884-61-9
• MF: C₁₄H₂₅BO₃
• MW: 252.157504796982
• CID: 5250694
• Update Time: 2025-10-28

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexan-1-one
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone

• Inchi： 1S/C14H25BO3/c1-12(2)8-10(7-11(16)9-12)15-17-13(3,4)14(5,6)18-15/h10H,7-9H2,1-6H3
• InChI Key： IIMBZQYTTPUQSU-UHFFFAOYSA-N
• SMILES： O1B(C2CC(CC(C)(C)C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Topological Polar Surface Area: 35.5

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone

Comprehensive Overview of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone (CAS No. 1312884-61-9)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone (CAS No. 1312884-61-9) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique dioxaborolane structure and cyclohexanone backbone make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's tetramethyl groups enhance its stability, while the dimethylcyclohexanone moiety offers versatility in functionalization.

In recent years, the demand for boron-containing compounds has surged due to their applications in drug discovery and agrochemical development. Searches for "boronic ester uses" and "dioxaborolane synthesis" have spiked, reflecting growing interest in this niche. The CAS No. 1312884-61-9 compound is particularly notable for its role in creating biaryl structures, a key motif in many FDA-approved drugs. Its compatibility with palladium-catalyzed reactions aligns with trends toward sustainable and efficient synthetic methodologies.

From a technical perspective, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone exhibits excellent solubility in common organic solvents like THF and dichloromethane, a feature often queried in forums. Researchers also frequently ask about its "storage conditions"—typically under inert atmospheres to prevent hydrolysis of the boronate ester group. The compound's melting point and NMR spectra are well-documented, aiding in quality control during large-scale production.

Environmental and regulatory considerations are another hot topic. While not classified as hazardous, proper handling of boron derivatives is emphasized in green chemistry guidelines. Queries like "biodegradability of boronic esters" highlight the need for eco-friendly alternatives. Innovations in catalytic recycling and solvent-free reactions further elevate the relevance of this compound in modern synthetic workflows.

In material science, CAS No. 1312884-61-9 has gained attention for its potential in OLED fabrication and polymeric materials. Searches for "boron in optoelectronics" underscore this trend. The compound's ability to form stable covalent bonds with aromatic systems makes it ideal for designing π-conjugated molecules, a focus area for next-gen displays and sensors.

To summarize, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dimethylcyclohexanone bridges multiple disciplines, from medicinal chemistry to advanced materials. Its CAS No. 1312884-61-9 serves as a critical identifier for procurement and literature searches. As AI-driven drug design and sustainable synthesis gain traction, this compound's role is poised to expand, answering more user queries like "boronate esters in AI-based drug discovery" in the coming years.